Cas no 1805649-76-6 (Ethyl 2-cyano-5-difluoromethyl-3-ethylphenylacetate)

• Product Name: Ethyl 2-cyano-5-difluoromethyl-3-ethylphenylacetate
• CAS No: 1805649-76-6
• MF: C₁₄H₁₅F₂NO₂
• MW: 267.27121090889
• CID: 5011128
• Update Time: 2025-06-20

Ethyl 2-cyano-5-difluoromethyl-3-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-difluoromethyl-3-ethylphenylacetate

• Inchi： 1S/C14H15F2NO2/c1-3-9-5-11(14(15)16)6-10(12(9)8-17)7-13(18)19-4-2/h5-6,14H,3-4,7H2,1-2H3
• InChI Key： PSTOSYZDYLXSJX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC(=O)OCC)C(C#N)=C(C=1)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 351
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-cyano-5-difluoromethyl-3-ethylphenylacetate

Ethyl 2-cyano-5-difluoromethyl-3-ethylphenylacetate (CAS No. 1805649-76-6): A Comprehensive Overview

Ethyl 2-cyano-5-difluoromethyl-3-ethylphenylacetate (CAS No. 1805649-76-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the development of novel therapeutic agents. The presence of multiple functional groups, including a cyano group, difluoromethyl group, and ethyl substituents, makes it a versatile intermediate in synthetic chemistry.

The chemical structure of Ethyl 2-cyano-5-difluoromethyl-3-ethylphenylacetate consists of a phenyl ring substituted with various functional groups. The cyano group at the 2-position and the difluoromethyl group at the 5-position contribute to its distinct reactivity and potential biological activity. Additionally, the ethyl group at the 3-position enhances its solubility and stability, making it an attractive candidate for further derivatization and application in drug design.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing difluoromethyl groups. The difluoromethyl moiety is known to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. Ethyl 2-cyano-5-difluoromethyl-3-ethylphenylacetate, with its inherent structural features, aligns well with these requirements and has been investigated for its potential as a building block in medicinal chemistry.

One of the most compelling aspects of Ethyl 2-cyano-5-difluoromethyl-3-ethylphenylacetate is its utility as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel scaffolds for small-molecule drugs targeting various diseases. For instance, studies have demonstrated its role in constructing inhibitors for enzymes involved in cancer pathways. The cyano group can be further functionalized through various chemical transformations, such as reduction or hydrolysis, to introduce additional biological activity or improve pharmacological properties.

The use of computational methods has also been instrumental in understanding the potential applications of Ethyl 2-cyano-5-difluoromethyl-3-ethylphenylacetate. Molecular modeling studies have predicted its interaction with biological targets, providing insights into its mechanism of action. These predictions have guided experimental efforts and have been crucial in optimizing drug-like properties such as solubility, permeability, and metabolic stability.

Recent advancements in synthetic methodologies have further enhanced the accessibility of Ethyl 2-cyano-5-difluoromethyl-3-ethylphenylacetate. New catalytic systems and green chemistry approaches have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields. These innovations are not only beneficial for large-scale production but also align with global efforts to promote environmentally friendly chemical synthesis.

The pharmaceutical industry has shown particular interest in developing drugs that leverage the unique properties of difluorinated compounds. Ethyl 2-cyano-5-difluoromethyl-3-ethylphenylacetate fits into this landscape as a valuable precursor for designing next-generation therapeutics. Its structural motifs have been explored in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The ability to fine-tune its structure allows researchers to optimize potency and selectivity against specific disease targets.

In conclusion, Ethyl 2-cyano-5-difluoromethyl-3-ethylphenylacetate represents a significant advancement in pharmaceutical chemistry. Its unique combination of functional groups makes it a versatile tool for drug discovery and development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing unmet medical needs.